![molecular formula C13H8BrFN2 B181961 6-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine CAS No. 426825-66-3](/img/structure/B181961.png)
6-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine
Overview
Description
6-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine is a type of imidazo[1,2-a]pyridine, which is an important class of fused nitrogen-bridged heterocyclic compounds . Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications . They are considered as privileged structures because of their occurrence in many natural products .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold . The most effective protocols for synthesis include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions . These methods have been efficiently applied in the preparation of important drugs and promising drug candidates .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of imidazo[1,2-a]pyridines include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions . These reactions have been used to construct the imidazo[1,2-a]pyridine core .Scientific Research Applications
Medicinal Chemistry: Antitubercular Agents
6-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine: has been identified as a potential scaffold for the development of new antitubercular agents. Research indicates that derivatives of this compound can significantly reduce bacterial load in acute TB mouse models, with higher doses leading to a greater reduction in the presence of Mycobacterium tuberculosis .
Medicinal Chemistry: Antiepileptic Properties
In the quest for new treatments for epilepsy, derivatives of 6-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine have been screened for their antiepileptic properties. Studies suggest that these derivatives could offer a new avenue for the development of antiepileptic drugs .
Material Science: Organic Electronics
The structural character of 6-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine makes it a valuable component in material science, particularly in the field of organic electronics. Its potential use in the creation of deep-blue emitters for OLEDs (Organic Light Emitting Diodes) has been explored, with research focusing on the effect of donor groups on the photophysical properties .
Drug Development: Drug Prejudice Scaffold
Recognized as a “drug prejudice” scaffold, 6-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine serves as a foundational structure for the synthesis of various drugs. Its wide range of applications in medicinal chemistry stems from its ability to be easily modified, leading to the creation of numerous therapeutic agents .
Chemical Synthesis: Versatile Reagent
This compound is also a versatile reagent in chemical synthesis. It is used in the synthesis of imidazo[1,2-a]pyridines employing strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .
Pharmacology: Piroplasm Inhibition
In pharmacological research, 6-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine analogues have shown efficacy in inhibiting the in vitro growth of piroplasms, which are parasitic protozoa causing diseases in animals. This opens up possibilities for the development of new antiparasitic drugs .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, the core structure of this compound, are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Mode of Action
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to have a wide range of applications in medicinal chemistry .
properties
IUPAC Name |
6-bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrFN2/c14-10-3-6-13-16-12(8-17(13)7-10)9-1-4-11(15)5-2-9/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKIQEILZYPFNFA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN3C=C(C=CC3=N2)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70360805 |
Source
|
| Record name | 6-bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70360805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine | |
CAS RN |
426825-66-3 |
Source
|
| Record name | 6-bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70360805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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